Cas no 392318-11-5 (ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• CAS No: 392318-11-5
• MF: C₁₃H₁₂ClN₃O₃S₂
• MW: 357.83567905426
• CID: 6325117
• PubChem ID: 4145586
• Update Time: 2025-10-29

ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• ethyl 2-[[5-[(2-chlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• AKOS024577470
• SR-01000006085
• ethyl 2-((5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• ethyl 2-{[5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate
• SR-01000006085-1
• 392318-11-5
• F0417-2055
• Oprea1_715422

• Inchi： 1S/C13H12ClN3O3S2/c1-2-20-10(18)7-21-13-17-16-12(22-13)15-11(19)8-5-3-4-6-9(8)14/h3-6H,2,7H2,1H3,(H,15,16,19)
• InChI Key： VNMZJJHXFHSIOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=NN=C(SCC(=O)OCC)S1)=O

Computed Properties

• Exact Mass: 357.0008613g/mol
• Monoisotopic Mass: 357.0008613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 135Ų

Additional information on ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate

Comprehensive Guide to Ethyl 2-{5-(2-Chlorobenzamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetate (CAS No. 392318-11-5)

Ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS No. 392318-11-5) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the 1,3,4-thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are increasingly interested in this molecule due to its unique structural features, which combine a thiadiazole core with a chlorobenzamido substituent and an ester functional group.

The growing demand for novel bioactive compounds in drug discovery has put ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate in the spotlight. Many scientists are investigating its potential as a building block for developing new antimicrobial agents, given the global concern about antibiotic resistance. The presence of both sulfur and nitrogen atoms in its structure makes it particularly interesting for medicinal chemistry applications, as these elements often contribute to enhanced biological activity.

From a chemical perspective, CAS 392318-11-5 demonstrates several noteworthy characteristics. The compound's molecular weight is approximately 341.82 g/mol, and its structure features multiple reactive sites that allow for various chemical modifications. The ester group offers possibilities for hydrolysis or transesterification reactions, while the thiadiazole ring can participate in numerous heterocyclic transformations. These properties make it a versatile intermediate in organic synthesis.

Recent studies have explored the potential of ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate in developing new crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact of pesticides, researchers are examining thiadiazole derivatives as potential alternatives to conventional agrochemicals. The compound's structural features suggest it might interfere with essential metabolic pathways in plant pathogens, though extensive studies are needed to confirm this hypothesis.

The synthesis of 392318-11-5 typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include the formation of the 1,3,4-thiadiazole ring system, followed by introduction of the 2-chlorobenzamido moiety and subsequent esterification. Process optimization remains an active area of research, as scientists seek more efficient and environmentally friendly routes to produce this valuable intermediate.

Analytical characterization of ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods help confirm the compound's purity and structural integrity, which are crucial for research applications. The growing availability of advanced analytical instruments has significantly improved the ability to study such complex molecules in detail.

In the pharmaceutical industry, there's particular interest in how modifications to the thiadiazole scaffold of CAS 392318-11-5 might yield compounds with improved bioavailability and target specificity. Computational chemistry and molecular modeling approaches are being employed to predict the compound's interactions with biological targets, potentially accelerating the drug discovery process. This aligns with current trends toward computer-aided drug design in the pharmaceutical sector.

The stability and storage requirements of ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate are important considerations for researchers. Proper handling typically involves storage in cool, dry conditions away from strong oxidizers. While not classified as highly hazardous, standard laboratory safety protocols should always be followed when working with this or any chemical compound.

Market availability of 392318-11-5 has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer this compound, often with customization options for purity and quantity. The pricing tends to reflect its status as a research chemical rather than a bulk industrial material, with costs varying based on purity and supplier.

Future research directions for ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate may explore its potential in materials science applications. The thiadiazole moiety is known to contribute to interesting electronic properties, suggesting possible uses in organic electronics or as a ligand in coordination chemistry. Such interdisciplinary applications could significantly expand the compound's utility beyond its current pharmaceutical and agrochemical focus.

Environmental fate studies of CAS 392318-11-5 represent another important area for future investigation. As with any chemical compound used in research or potential applications, understanding its biodegradation pathways and ecological impact will be crucial for responsible development. This aligns with current regulatory trends emphasizing green chemistry principles and sustainable molecular design.

For researchers considering working with ethyl 2-{5-(2-chlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate, it's worth noting that the scientific literature contains numerous examples of structurally related compounds with documented biological activities. These analogs can provide valuable insights for structure-activity relationship studies and help guide synthetic modifications to achieve desired properties.

In conclusion, 392318-11-5 represents an intriguing case study in modern heterocyclic chemistry, combining elements that appeal to both fundamental researchers and applied scientists. Its dual potential in pharmaceutical and agrochemical applications, coupled with opportunities for further structural exploration, ensures that this compound will likely remain an important subject of investigation in the coming years. As research techniques continue to advance, our understanding of this molecule's full potential will undoubtedly grow.